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brianolide brianolide
Brand Name: Vulcanchem
CAS No.: 131400-39-0
VCID: VC0235997
InChI: InChI=1S/C24H31ClO10/c1-7-12-19(32-11(5)27)24(30)9(3)22(29)35-20(24)13(25)8(2)15-16(33-15)18(28)23(12,6)21-17(34-21)14(7)31-10(4)26/h7,9,12-21,28,30H,2H2,1,3-6H3
SMILES: CC1C2C(C3(C(C(=O)OC3C(C(=C)C4C(O4)C(C2(C5C(C1OC(=O)C)O5)C)O)Cl)C)O)OC(=O)C
Molecular Formula: C24H31ClO10
Molecular Weight: 514.9 g/mol

brianolide

CAS No.: 131400-39-0

Main Products

VCID: VC0235997

Molecular Formula: C24H31ClO10

Molecular Weight: 514.9 g/mol

brianolide - 131400-39-0

CAS No. 131400-39-0
Product Name brianolide
Molecular Formula C24H31ClO10
Molecular Weight 514.9 g/mol
IUPAC Name (13-acetyloxy-7-chloro-2,12-dihydroxy-1,11,15-trimethyl-6-methylidene-10-oxo-4,9,18-trioxapentacyclo[12.5.0.03,5.08,12.017,19]nonadecan-16-yl) acetate
Standard InChI InChI=1S/C24H31ClO10/c1-7-12-19(32-11(5)27)24(30)9(3)22(29)35-20(24)13(25)8(2)15-16(33-15)18(28)23(12,6)21-17(34-21)14(7)31-10(4)26/h7,9,12-21,28,30H,2H2,1,3-6H3
Standard InChIKey PGRWMZUTBYCJHO-UHFFFAOYSA-N
SMILES CC1C2C(C3(C(C(=O)OC3C(C(=C)C4C(O4)C(C2(C5C(C1OC(=O)C)O5)C)O)Cl)C)O)OC(=O)C
Canonical SMILES CC1C2C(C3(C(C(=O)OC3C(C(=C)C4C(O4)C(C2(C5C(C1OC(=O)C)O5)C)O)Cl)C)O)OC(=O)C
Synonyms brianolide
PubChem Compound 3083170
Last Modified Nov 11 2021
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